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Compound of Interest

Compound Name: (2R)-RXP470.1

Cat. No.: B12373314 Get Quote

Essential Safety and Handling Guide for (2R)-
RXP470.1
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of (2R)-RXP470.1, a potent and selective MMP-12 inhibitor. Adherence to these

guidelines is essential to ensure a safe laboratory environment and maintain the integrity of

your research.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling (2R)-
RXP470.1. As a potent enzyme inhibitor, minimizing exposure is paramount.[1][2][3]
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Protection Type Required PPE
Specifications and Use

Cases

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where (2R)-

RXP470.1 is handled to

protect against splashes or

airborne particles.

Hand Protection Nitrile gloves

Wear standard laboratory

nitrile gloves. Inspect for tears

or holes before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat

A full-length laboratory coat

must be worn to prevent skin

contact. Ensure the coat is fully

buttoned.

Respiratory Protection
Not generally required for

small quantities

For procedures that may

generate dust or aerosols, a

NIOSH-approved N95 or

higher respirator is

recommended. Work in a well-

ventilated area or a fume

hood.

Operational Plan: Safe Handling Workflow
Follow this step-by-step workflow to ensure the safe handling of (2R)-RXP470.1 at every stage

of your experimental process.
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Figure 1: Step-by-step workflow for the safe handling of (2R)-RXP470.1.
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Disposal Plan
Proper disposal of (2R)-RXP470.1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Unused or expired (2R)-RXP470.1 should be disposed of as chemical

waste.[4][5][6] Follow your institution's and local regulations for chemical waste disposal. Do

not dispose of down the drain or in regular trash.

Contaminated Materials: All disposable materials that have come into contact with (2R)-
RXP470.1, such as pipette tips, tubes, and gloves, should be collected in a designated,

sealed waste container and disposed of as chemical waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Once rinsed, the container

can be disposed of in accordance with your institution's guidelines for empty chemical

containers.[7]

Signaling Pathway of (2R)-RXP470.1
(2R)-RXP470.1 is a potent and selective inhibitor of Matrix Metalloproteinase-12 (MMP-12).[8]

[9][10][11] MMP-12 is an enzyme implicated in the degradation of the extracellular matrix. The

diagram below illustrates the inhibitory action of (2R)-RXP470.1 on the MMP-12 signaling

pathway.
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Figure 2: Inhibitory effect of (2R)-RXP470.1 on the MMP-12 signaling pathway.

By adhering to these safety and handling protocols, you can minimize risks and ensure the

responsible use of (2R)-RXP470.1 in your research endeavors. For further details, always refer

to the complete Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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